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Compound of Interest

Compound Name: Pentyl isovalerate

Cat. No.: B1198638

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
pentyl isovalerate, a key fragrance and flavor compound, in various organic solvents. This
document is intended to be a valuable resource for professionals in research and development,
particularly in the pharmaceutical and chemical industries, where understanding solubility is
critical for formulation, purification, and reaction chemistry.

Pentyl isovalerate (also known as amyl isovalerate) is an organic ester with the chemical
formula C10H2002.[1][2] It is recognized for its characteristic fruity aroma, reminiscent of
apples, and is utilized as a food flavoring agent and a fragrance component in perfumes and air
fresheners.[1][3] Beyond its sensory applications, pentyl isovalerate also serves as a solvent
and plasticizer in industrial settings.[1][3]

Core Physical Properties of Pentyl Isovalerate

A fundamental understanding of the physical properties of pentyl isovalerate is essential for
predicting its behavior in different solvent systems.
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Property Value

Molecular Formula C10H2002

Molecular Weight 172.26 g/mol

Density Approximately 0.858 g/mL at 20°C[1]
Boiling Point 190-195 °CJ[1]

Flash Point 69 °C[1]

LogP (octanol-water) 3.686 (estimated)[1]

Solubility of Pentyl Isovalerate in Organic Solvents

The solubility of an ester like pentyl isovalerate is governed by the principle of "like dissolves
like." As a molecule with a significant nonpolar alkyl chain and a polar ester group, its solubility
varies depending on the polarity of the solvent.

Based on available data and chemical principles, pentyl isovalerate is generally characterized
as being soluble in most common organic solvents.[4] While precise quantitative solubility data
at various temperatures is not extensively documented in readily available literature, its
structural characteristics suggest high solubility or miscibility with many organic solvents.

The following table summarizes the expected solubility of pentyl isovalerate in a range of
common organic solvents. "Miscible" indicates that the two substances will mix in all
proportions to form a homogeneous solution.
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Expected Solubility

Solvent Chemical Formula Polarity of Pentyl
Isovalerate

Hexane C6H14 Nonpolar Miscible
Toluene C7H8 Nonpolar Miscible
Diethyl Ether (C2H5)20 Polar Aprotic Miscible
Acetone (CH3)2CO Polar Aprotic Miscible
Ethanol C2H50H Polar Protic Miscible
Methanol CH3OH Polar Protic Miscible
Water H20 Polar Protic Insoluble

Experimental Protocol for Determining Ester

Solubility

For researchers requiring precise quantitative solubility data for specific applications, the

following experimental protocol outlines a standard method for determining the solubility of a

liquid ester, such as pentyl isovalerate, in an organic solvent.

Objective: To determine the concentration of pentyl isovalerate in a saturated solution with a

specific organic solvent at a controlled temperature.

Materials:

Pentyl Isovalerate (high purity)

Selected Organic Solvent (analytical grade)

Calibrated digital thermometer

Glass vials with airtight seals

Thermostatically controlled water bath or heating block
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e Magnetic stirrer and stir bars
e Analytical balance

o Gas chromatograph with a flame ionization detector (GC-FID) or a suitable quantitative
analysis method

e Volumetric flasks and pipettes
o Syringes and syringe filters
Methodology:

e Preparation of Supersaturated Solutions: In a series of sealed glass vials, add an excess
amount of pentyl isovalerate to a known volume of the organic solvent. The excess solute
is crucial to ensure that a saturated solution is formed.

» Equilibration: Place the vials in a thermostatic water bath set to the desired experimental
temperature. Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours)
with continuous stirring. This ensures that the dissolution process reaches equilibrium.

o Phase Separation: After equilibration, cease stirring and allow the undissolved pentyl
isovalerate to settle, resulting in a clear supernatant of the saturated solution.

o Sampling: Carefully extract a known volume of the clear supernatant using a pre-warmed
syringe to avoid precipitation due to temperature changes. Immediately filter the sample
using a syringe filter to remove any suspended microparticles.

 Dilution: Accurately dilute the filtered sample with the pure solvent to a concentration that
falls within the linear range of the analytical instrument.

o Quantitative Analysis: Analyze the diluted samples using a calibrated GC-FID or another
appropriate quantitative method to determine the concentration of pentyl isovalerate.

o Data Calculation: From the concentration of the diluted sample and the dilution factor,
calculate the original concentration of pentyl isovalerate in the saturated solution. This
value represents the solubility at the specified temperature.
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Visualizing Experimental and Conceptual
Frameworks

To further elucidate the processes and principles discussed, the following diagrams are
provided.
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Caption: Experimental workflow for determining the solubility of pentyl isovalerate.

4 Solute Properties )

Alkyl Chains (Nonpolar)

Ester Group (Polar)

~

/Solvent Properties

Hydrogen Bonding v
Capacity I
Solubility of
Pentyl Isovalerate
Solvent Polarity A A

(Polar/Nonpolar)

.

/External Conditions\

Pressure

Temperature

Click to download full resolution via product page

Caption: Key factors influencing the solubility of pentyl isovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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